Cas no 57556-06-6 (2-ethyl-5-methylthiophen-3(2H)-one)

• Product Name: 2-ethyl-5-methylthiophen-3(2H)-one
• CAS No: 57556-06-6
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 1604979
• PubChem ID: 143482
• Update Time: 2025-04-21

2-ethyl-5-methylthiophen-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-methylthiophen-3(2H)-one
• 3(2H)-Thiophenone, 2-ethyl-5-methyl-
• 2-ethyl-5-methylthiophen-3-one
• 3(2H)-Thiophenone,2-ethyl-5-methyl-
• DTXSID40973128
• SCHEMBL11519222
• 57556-06-6

• Inchi： 1S/C7H10OS/c1-3-7-6(8)4-5(2)9-7/h4,7H,3H2,1-2H3
• InChI Key： YHZBSXGIBXASJP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C1CC)=O

Computed Properties

• Exact Mass: 142.0453
• Monoisotopic Mass: 142.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters